Cas no 128643-92-5 (a-L-Mannopyranoside, methyl O-b-D-glucopyranosyl-(1®3)-O-[O-b-D-glucopyranuronosyl-(1®6)-a-D-glucopyranosyl-(1®2)]-6-deoxy- (9CI))

a-L-Mannopyranoside, methyl O-b-D-glucopyranosyl-(1®3)-O-[O-b-D-glucopyranuronosyl-(1®6)-a-D-glucopyranosyl-(1®2)]-6-deoxy- (9CI) structure
128643-92-5 structure
Product Name:a-L-Mannopyranoside, methyl O-b-D-glucopyranosyl-(1®3)-O-[O-b-D-glucopyranuronosyl-(1®6)-a-D-glucopyranosyl-(1®2)]-6-deoxy- (9CI)
CAS No:128643-92-5
MF:C25H42O21
MW:678.588390827179
CID:190441
PubChem ID:3083108
Update Time:2025-04-19

a-L-Mannopyranoside, methyl O-b-D-glucopyranosyl-(1®3)-O-[O-b-D-glucopyranuronosyl-(1®6)-a-D-glucopyranosyl-(1®2)]-6-deoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-trihydroxy-6-[[3,4,5-trihydroxy-6-[5-hydroxy-2-methoxy-6-methyl-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]oxyoxan-2-yl]methoxy]oxane-2-carboxylic acid
    • alpha-L-Mannopyranoside, methyl O-beta-D-glucopyranosyl-(1-3)-O-(O-bet a-D-glucopyranuronosyl-(1-6)-alpha-D-glucopyranosyl-(1-2))-6-deoxy-
    • 2)]-6-deoxy- (9CI)
    • 6)-a-D-glucopyranosyl-(1&reg
    • methyl 3-O-glucopyranosyl-2-O-(6-O-(glucopyranosyluronic acid)glucopyranosyl)rhamnopyranoside
    • methyl hexopyranosyl-(1->3)-[hexopyranuronosyl-(1->6)hexopyranosyl-(1->2)]-6-deoxyhexopyranoside
    • MGGGR
    • 128643-92-5
    • alpha-L-Mannopyranoside, methyl O-beta-D-glucopyranosyl-(1-3)-O-(O-bet a-D-glucopyranuronosyl-(1-6)-
    • alpha-L-Mannopyranoside, methyl O-beta-D-glucopyranosyl-(1-3)-O-(O-beta-D-glucopyranuronosyl-(1-6)-alpha-D-glucopyranosyl-(1-2))-6-deoxy-
    • Methyl O-beta-D-glucopyranosyl-(1-3)-O-(O-beta-D-glucopyranuronosyl-(1-6)-alpha-D-glucopyranosyl-(1-2))-6-deoxy-alpha-L-mannopyranoside
    • DTXSID10926181
    • a-L-Mannopyranoside, methyl O-b-D-glucopyranosyl-(1®3)-O-[O-b-D-glucopyranuronosyl-(1®6)-a-D-glucopyranosyl-(1®2)]-6-deoxy- (9CI)
    • Inchi: 1S/C25H42O21/c1-5-8(27)18(44-23-16(35)11(30)9(28)6(3-26)42-23)20(25(39-2)41-5)46-24-17(36)12(31)10(29)7(43-24)4-40-22-15(34)13(32)14(33)19(45-22)21(37)38/h5-20,22-36H,3-4H2,1-2H3,(H,37,38)
    • InChI Key: JLGBHQRXLBYEBD-UHFFFAOYSA-N
    • SMILES: O(C1C(C(C(C(COC2C(C(C(C(C(=O)O)O2)O)O)O)O1)O)O)O)C1C(OC)OC(C)C(C1OC1C(C(C(C(CO)O1)O)O)O)O

Computed Properties

  • Exact Mass: 678.22176
  • Monoisotopic Mass: 678.22185834g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 10
  • Complexity: 991
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 20
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -6.6
  • Topological Polar Surface Area: 334Ų

Experimental Properties

  • PSA: 333.67
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